Cas no 77222-65-2 (Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl)

Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl structure

77222-65-2 structure

Product Name:Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl

CAS No:77222-65-2

Molecular Formula:C₃₄H₃₆N₄O₅

Molecular Weight:580.67344

CID:890658

PubChem ID:455607

Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl Properties

Names and Identifiers

- 3-[18-(2-carboxyethyl)-13-ethenyl-8-(1-hydroxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
- DEUTEROPORPHYRIN IX 2,4 (4,2) HYDROXYETHYL VINYL
- 8,13(13,8)-1-hydroxyethyl,vinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-
- 8,13(13,8)-1-hydroxyethyl,vinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionic acid
- UNII-8H8GR50XSY
- 3,8,13,17-Tetramethyl-12-(1-hydroxyethyl)-7-ethenyl-21H,23H-porphine-2,18-dipropanoic acid
- 7-Ethenyl-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoic acid
- 7-Des(1-hydroxyethyl)-7-ethenyl hematoporphyrin
- 7-Ethenyl-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoicacid
- 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-8-(1-hydroxyethyl)-3,7,12,17-tetramethyl-13-vinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
- AGN-PC-0JRCBQ
- CHEMBL273985
- DTXSID20332411
- 8,13(13,8)-1-hydroxyethyl,vinyl-3,7,12, 17-tetramethyl-21H,23H-porphine-2, 18-dipropionic acid
- 77222-65-2
- Deuteroporphyrin IX, 2-hydroxyethyl-4-vinyl
- 21H,23H-porphine-2,18-dipropanoic acid, 7-ethenyl-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-
- 8H8GR50XSY
- +Expand
- InChIKey： YFPRKBHRSWJRBU-UHFFFAOYSA-N
- Inchi： InChI=1S/C34H36N4O5/c1-7-21-16(2)26-14-31-34(20(6)39)19(5)27(38-31)12-24-17(3)22(8-10-32(40)41)29(36-24)15-30-23(9-11-33(42)43)18(4)25(37-30)13-28(21)35-26/h7,12-15,20,35,38-39H,1,8-11H2,2-6H3,(H,40,41)(H,42,43)
- SMILES： CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)O)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C

Computed Properties

Exact Mass: 580.26857026g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 8
Monoisotopic Mass: 580.26857026g/mol
Heavy Atom Count: 43
Complexity: 1010
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 152Å²

Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Frontier Specialty Chemicals	HVD580-9-5 mg	Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl	77222-65-2		5mg	$ 179.00	2022-11-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2076442-10mg	Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl	77222-65-2	97%	10mg	￥2136.00	2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HVD580-9-10mg	Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl	77222-65-2		10mg	3437CNY
SHENG KE LU SI SHENG WU JI SHU	sc-263083-5 mg	Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl,	77222-65-2		5mg	￥1,188.00	2023-07-10

Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl Related Literature

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Siyi Hu,Yuhan Jie,Kai Jin RSC Adv., 2020,10, 4899-4906
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10. The enzymatic synthesis of lactose caprate using Candida rugosa lipase immobilized into ZIF-8 and investigation of its anticancer applications against K562 leukemia and HeLa cancer cells†

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